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Compound of Interest

Compound Name: 3-Amino-4-fluorobenzonitrile

Cat. No.: B1285375 Get Quote

Essential Safety and Handling Guide for 3-Amino-4-
fluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of 3-Amino-4-fluorobenzonitrile (CAS No: 859855-53-1). Adherence to these

protocols is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Amino-4-fluorobenzonitrile is a compound that requires careful handling due to its potential

health hazards. Based on available safety data for this and structurally similar compounds, it is

classified as harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and

serious eye irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification
Standard Compliance
(Example)

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn over goggles

when there is a risk of

splashing.

OSHA 29 CFR 1910.133,

EN166

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, minimum 4

mil thickness). Double-gloving

is recommended for prolonged

handling. Change gloves

immediately if contaminated.

EN 374

Skin and Body Protection

A flame-retardant lab coat

must be worn at all times. For

larger quantities or significant

splash risk, a chemical-

resistant apron or suit is

recommended.

N/A

Respiratory Protection

All handling of the solid

compound or solutions should

be conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with a particulate filter is

required.

NIOSH/MSHA, EN 149

Chemical and Physical Properties
A summary of the key quantitative data for 3-Amino-4-fluorobenzonitrile is provided below. It

is important to note that specific occupational exposure limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been established for this

compound. For the parent compound, benzonitrile, an OSHA PEL (Vacated) of 5 mg/m³ as a
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Time-Weighted Average (TWA) and a NIOSH IDLH (Immediately Dangerous to Life or Health)

of 14 ppm have been noted.[2] These should be used as a cautious reference only.

Table 2: Physical and Chemical Properties of 3-Amino-4-fluorobenzonitrile

Property Value

Molecular Formula C₇H₅FN₂

Molecular Weight 136.13 g/mol [1][3]

Appearance White to off-white solid (powder)[4]

Melting Point 105 - 109 °C[4]

Solubility
Insoluble in water. Soluble in common organic

solvents.[4]

Occupational Exposure Limits Not established

Operational Plan: Safe Handling Protocol
A systematic workflow is essential for minimizing exposure and ensuring safety when working

with 3-Amino-4-fluorobenzonitrile.

Preparation and Pre-Handling
Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment.

Emergency Equipment: Ensure that a safety shower, eyewash station, and a chemical spill

kit are readily accessible and have been recently tested.

Engineering Controls: All handling of 3-Amino-4-fluorobenzonitrile must be performed in a

certified chemical fume hood to minimize inhalation exposure.

PPE Donning: Put on all required PPE as detailed in Table 1 before entering the designated

handling area.
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Handling the Chemical
Weighing and Transfer:

When weighing the solid compound, use a tared weigh boat inside the fume hood.

Handle the container with care to avoid generating dust.

Slowly transfer the weighed solid into the reaction vessel.

Solution Preparation:

When preparing solutions, slowly add the solid 3-Amino-4-fluorobenzonitrile to the

solvent to avoid splashing.

Personal Hygiene:

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.

Post-Handling and Cleanup
Decontamination: After the procedure is complete, decontaminate all surfaces and

equipment that may have come into contact with the chemical using an appropriate solvent.

Waste Segregation: All contaminated waste must be segregated and disposed of according

to the disposal plan.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and then eye protection.
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Caption: Workflow for Safe Handling of 3-Amino-4-fluorobenzonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1285375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1285375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of 3-Amino-4-fluorobenzonitrile and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. This chemical waste should

be treated as hazardous.

Waste Segregation and Collection
Solid Waste:

Collect any spilled material, contaminated consumables (e.g., weigh paper, wipes, gloves,

and other disposable PPE) in a clean, dry, sealable, and appropriately labeled hazardous

waste container.

The container should be lined with a clear plastic bag.

Liquid Waste:

Unused solutions containing 3-Amino-4-fluorobenzonitrile should be collected in a

designated, labeled, and sealed waste container.

Do not mix this waste with incompatible materials such as strong oxidizing agents, strong

acids, or strong bases.[2]

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., acetone).

Collect the first rinse as hazardous liquid waste. Subsequent rinses may also need to be

collected depending on local regulations.

Deface the label on the empty, rinsed container before disposal as non-hazardous waste,

or follow institutional guidelines.

Labeling and Storage
Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "3-Amino-4-fluorobenzonitrile," and the associated hazards (e.g.,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1285375?utm_src=pdf-body
https://www.benchchem.com/product/b1285375?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC446911000&countryCode=US&language=en
https://www.benchchem.com/product/b1285375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxic, Irritant).

Storage: Store hazardous waste in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until it is collected by the institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Final Disposal
Professional Disposal: All waste containing 3-Amino-4-fluorobenzonitrile must be disposed

of through a licensed hazardous waste disposal company.

Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal

regulations. Never dispose of this chemical down the drain or in the regular trash.
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Caption: Disposal Workflow for 3-Amino-4-fluorobenzonitrile Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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